Cas no 2549006-88-2 (2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine)

• Product Name: 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine
• CAS No: 2549006-88-2
• MF: C₂₀H₂₂FN₅O₄S
• MW: 447.483186244965
• CID: 5313159
• PubChem ID: 154884209
• Update Time: 2025-05-25

2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6761-2904
• AKOS040726710
• 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine
• 2549006-88-2
• 2-[[1-[(5-Fluoro-2-methoxyphenyl)sulfonyl]-4-piperidinyl]oxy]-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine

• Inchi： 1S/C20H22FN5O4S/c1-25-13-15(12-24-25)14-10-22-20(23-11-14)30-17-5-7-26(8-6-17)31(27,28)19-9-16(21)3-4-18(19)29-2/h3-4,9-13,17H,5-8H2,1-2H3
• InChI Key： OQRQPZDGDDGKRV-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(S(C3=CC(F)=CC=C3OC)(=O)=O)CC2)=NC=C(C2=CN(C)N=C2)C=N1

Computed Properties

• Exact Mass: 447.13765354g/mol
• Monoisotopic Mass: 447.13765354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 681.9±65.0 °C(Predicted)
• pka: 0.49±0.22(Predicted)

Additional information on 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine

Compound CAS No. 2549006-88-2: 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine

The compound with CAS No. 2549006-88-2, named 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

Structural Analysis: The molecule consists of a pyrimidine core, which is a six-membered aromatic ring with alternating double bonds. Attached to this core are two key substituents: a piperidinyl group and a pyrazolyl group. The piperidinyl group is further substituted with a sulfonyl moiety, specifically a 5-fluoro-2-methoxybenzenesulfonyl group, which introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The pyrazolyl group, on the other hand, adds heterocyclic functionality, enhancing the molecule's potential for hydrogen bonding and other non-covalent interactions.

Synthesis and Characterization: Recent studies have focused on the synthesis of this compound using multi-step organic reactions. The synthesis typically involves the coupling of the pyrimidine ring with the piperidinyl and pyrazolyl groups under controlled conditions. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity. These studies have provided valuable insights into the compound's stereochemistry and conformational flexibility.

Pharmacological Applications: One of the most promising aspects of this compound is its potential in drug development. The presence of functional groups such as sulfonyl and pyrazolyl moieties makes it an attractive candidate for targeting specific biological pathways. Recent research has explored its activity as a kinase inhibitor, where it has shown moderate inhibitory effects on several key kinases involved in cancer progression. Additionally, its ability to modulate ion channels has opened up possibilities in neurodegenerative disease therapy.

Materials Science Applications: Beyond pharmacology, this compound has also been investigated for its potential in materials science. Its rigid structure and ability to form hydrogen bonds make it a suitable candidate for applications in organic electronics and optoelectronics. Researchers have explored its use as a building block for constructing supramolecular assemblies and functional materials with tailored properties.

Recent Research Findings: A study published in 2023 highlighted the compound's unique photophysical properties, which could be harnessed for applications in light-emitting diodes (LEDs) and sensors. Another study demonstrated its ability to act as a catalyst in certain organic reactions, showcasing its versatility across different fields.

Future Directions: The compound's diverse applications suggest that further research is warranted to fully exploit its potential. Ongoing studies are focusing on optimizing its pharmacokinetic properties for drug delivery applications, while others are exploring its use in developing advanced materials with enhanced mechanical and electronic properties.

In conclusion, CAS No. 2549006-88-2, or 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine, represents a versatile molecule with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations in pharmaceuticals and materials science.